![molecular formula C13H24N2O2 B7591413 N-(2-methoxyethyl)-2-azaspiro[4.5]decane-2-carboxamide](/img/structure/B7591413.png)
N-(2-methoxyethyl)-2-azaspiro[4.5]decane-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methoxyethyl)-2-azaspiro[4.5]decane-2-carboxamide, also known as JNJ-40411813, is a novel small molecule that has been found to exhibit potential therapeutic effects in various diseases. The compound has been synthesized using a unique method, and its mechanism of action has been studied extensively.5]decane-2-carboxamide.
Mechanism of Action
The mechanism of action of N-(2-methoxyethyl)-2-azaspiro[4.5]decane-2-carboxamide is not fully understood. However, it has been suggested that the compound exerts its effects by modulating the activity of certain neurotransmitters in the brain, such as serotonin and norepinephrine. It has also been found to bind to the sigma-1 receptor, which is involved in various physiological and pathological processes.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in animal models of inflammation. The compound has also been found to increase the levels of brain-derived neurotrophic factor, which is important for the survival and growth of neurons in the brain.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(2-methoxyethyl)-2-azaspiro[4.5]decane-2-carboxamide is its high selectivity for the sigma-1 receptor. This makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation of the compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on N-(2-methoxyethyl)-2-azaspiro[4.5]decane-2-carboxamide. One area of interest is its potential use in the treatment of neuropathic pain, which is a chronic and debilitating condition that affects millions of people worldwide. Another area of interest is its potential use in the treatment of anxiety disorders, which are among the most common mental health disorders. Further studies are needed to fully understand the mechanism of action of the compound and its potential therapeutic effects in various diseases.
Synthesis Methods
N-(2-methoxyethyl)-2-azaspiro[4.5]decane-2-carboxamide has been synthesized using a unique method that involves the reaction of 2-bromoethylamine hydrobromide with 1,5-dibromopentane in the presence of sodium hydride. This reaction yields 2-(2-bromoethyl)-1,5-dibromopentane, which is then reacted with 2-amino-1-propanol to form N-(2-hydroxyethyl)-2-azaspiro[4.5]decane-2-carboxamide. The final step involves the reaction of N-(2-hydroxyethyl)-2-azaspiro[4.5]decane-2-carboxamide with dimethyl sulfate to form this compound.
Scientific Research Applications
N-(2-methoxyethyl)-2-azaspiro[4.5]decane-2-carboxamide has been studied for its potential therapeutic effects in various diseases. It has been found to exhibit anti-inflammatory, analgesic, and anxiolytic effects in animal models. The compound has also been studied for its potential use in the treatment of neuropathic pain, depression, and anxiety disorders.
properties
IUPAC Name |
N-(2-methoxyethyl)-2-azaspiro[4.5]decane-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O2/c1-17-10-8-14-12(16)15-9-7-13(11-15)5-3-2-4-6-13/h2-11H2,1H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQILMEUBXYQMEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)N1CCC2(C1)CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.